86-48-6

1-Hydroxy-2-naphthoic acid

In Stock

• CAS RN:
• 86-48-6

• Formula:
• C11H8O3

• InChI:
• InChI=1S/C11H8O3/c12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h1-6,12H,(H,13,14)

• InChIKey:
• SJJCQDRGABAVBB-UHFFFAOYSA-N

• 1-Hydroxy-2-naphthoic acid is produced by the transformation of phenanthrene by NCIB 9816 clones.
  1-hydroxy-2-naphthoic acid is a naphthoic acid with the carboxy group at position 2 and carrying a hydroxy substituent at the 1-position. It is a xenobiotic metabolite produced by the biodegradation of phenanthrene by microorganisms. It has a role as a bacterial xenobiotic metabolite and a fungal xenobiotic metabolite. It is a naphthoic acid, a member of naphthols and a hydroxy monocarboxylic acid. It derives from a 2-naphthoic acid. It is a conjugate acid of a 1-hydroxy-2-naphthoate.
  

3,5,8-Trioxabicyclo[5.1.0]octane

• CAS RN:
• 286-48-6

• Formula:
• C5H8O3

• InChI:
• InChI=1S/C5H8O3/c1-4-5(8-4)2-7-3-6-1/h4-5H,1-3H2

• InChIKey:
• XYYAFYBVUUMOTF-UHFFFAOYSA-N

• 3,5,8-Trioxabicyclo[5.1.0]octane is a useful research compound. Its molecular formula is C5H8O3 and its molecular weight is 116.11 g/mol. The purity is usually 95%.

4-(3-bromo-4-methoxybenzyl)morpholine

Usually In Stock

• CAS RN:
• 886-48-6

• Formula:
• C12H16BrNO2

• InChI:
• InChI=1S/C12H16BrNO2/c1-15-12-3-2-10(8-11(12)13)9-14-4-6-16-7-5-14/h2-3,8H,4-7,9H2,1H3

• InChIKey:
• STDLMFXLCMQFNS-UHFFFAOYSA-N

• 4-(3-bromo-4-methoxybenzyl)morpholine is a useful research compound. Its molecular formula is C12H16BrNO2 and its molecular weight is 286.16 g/mol. The purity is usually 95%.

N-[2-[[5-Tert-butyl-2-(2-methylphenyl)pyrazol-3-yl]amino]-2-oxoethyl]-3,3-dimethyl-N-(2-phenylethyl)butanamide

• CAS RN:
• 5886-48-6

• Formula:
• C30H40N4O2

• InChI:
• InChI=1S/C30H40N4O2/c1-22-13-11-12-16-24(22)34-26(19-25(32-34)30(5,6)7)31-27(35)21-33(28(36)20-29(2,3)4)18-17-23-14-9-8-10-15-23/h8-16,19H,17-18,20-21H2,1-7H3,(H,31,35)

• InChIKey:
• IIBOZQFVEZIGCO-UHFFFAOYSA-N

• N-[2-[[5-Tert-butyl-2-(2-methylphenyl)pyrazol-3-yl]amino]-2-oxoethyl]-3,3-dimethyl-N-(2-phenylethyl)butanamide is a useful research compound. Its molecular formula is C30H40N4O2 and its molecular weight is 488.7 g/mol. The purity is usually 95%.

N-(4-methoxybenzyl)-2-(4-methoxyphenoxy)acetamide

In Stock

• CAS RN:
• 5686-48-6

• Formula:
• C17H19NO4

• InChI:
• InChI=1S/C17H19NO4/c1-20-14-5-3-13(4-6-14)11-18-17(19)12-22-16-9-7-15(21-2)8-10-16/h3-10H,11-12H2,1-2H3,(H,18,19)

• InChIKey:
• WTBWEJYHDCSHMT-UHFFFAOYSA-N

• N-(4-methoxybenzyl)-2-(4-methoxyphenoxy)acetamide is a useful research compound. Its molecular formula is C17H19NO4 and its molecular weight is 301.34 g/mol. The purity is usually 95%.

1,4-Bis(3-nitropyridin-2-yl)piperazine

In Stock

• CAS RN:
• 5086-48-6

• Formula:
• C14H14N6O4

• InChI:
• InChI=1S/C14H14N6O4/c21-19(22)11-3-1-5-15-13(11)17-7-9-18(10-8-17)14-12(20(23)24)4-2-6-16-14/h1-6H,7-10H2

• InChIKey:
• CLRWTKBAXBUEJJ-UHFFFAOYSA-N

• 1,4-Bis(3-nitropyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C14H14N6O4 and its molecular weight is 330.3 g/mol. The purity is usually 95%.

2-bromo-N-phenylbutanamide

In Stock

• CAS RN:
• 21486-48-6

• Formula:
• C10H12BrNO

• InChI:
• InChI=1S/C10H12BrNO/c1-2-9(11)10(13)12-8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,12,13)

• InChIKey:
• LPYHYCASMUNJLQ-UHFFFAOYSA-N

• 2-bromo-N-phenylbutanamide is a useful research compound. Its molecular formula is C10H12BrNO and its molecular weight is 242.11 g/mol. The purity is usually 95%.

GDP-4-keto-6-deoxymannose

• CAS RN:
• 18186-48-6

• Formula:
• C16H23N5O15P2

• InChI:
• InChI=1S/C16H23N5O15P2/c1-4-7(22)9(24)11(26)15(33-4)35-38(30,31)36-37(28,29)32-2-5-8(23)10(25)14(34-5)21-3-18-6-12(21)19-16(17)20-13(6)27/h3-5,8-11,14-15,23-26H,2H2,1H3,(H,28,29)(H,30,31)(H3,17,19,20,27)/t4-,5-,8-,9+,10-,11+,14-,15-/m1/s1

• InChIKey:
• PNHLMHWWFOPQLK-BKUUWRAGSA-N

• GDP-4-dehydro-6-deoxy-alpha-D-mannose is a GDP-sugar having 4-dehydro-6-deoxy-alpha-D-mannose as the sugar portion. It has a role as an Escherichia coli metabolite and a mouse metabolite. It derives from a GDP-alpha-D-mannose. It is a conjugate acid of a GDP-4-dehydro-6-deoxy-alpha-D-mannose(2-).
  GDP-4-keto-6-deoxymannose is a natural product found in Homo sapiens with data available.

(3R)-3,6-Bis[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid

In Stock

• CAS RN:
• 102686-48-6

• Formula:
• C16H30N2O6

• InChI:
• InChI=1S/C16H30N2O6/c1-15(2,3)23-13(21)17-9-7-8-11(10-12(19)20)18-14(22)24-16(4,5)6/h11H,7-10H2,1-6H3,(H,17,21)(H,18,22)(H,19,20)/t11-/m1/s1

• InChIKey:
• YFYIYQVUQNRKIP-LLVKDONJSA-N

• (3R)-3,6-Bis[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid is a useful research compound. Its molecular formula is C16H30N2O6 and its molecular weight is 346.424. The purity is usually 95%.

(S)-tert-butyl 2-acetoxy-3-methylbutanoate

In Stock

• CAS RN:
• 380886-48-6

• Formula:
• C11H20O4

• InChI:
• InChI=1S/C11H20O4/c1-7(2)9(14-8(3)12)10(13)15-11(4,5)6/h7,9H,1-6H3/t9-/m0/s1

• InChIKey:
• MCHRBOFYIGYFPP-VIFPVBQESA-N

• (S)-tert-butyl 2-acetoxy-3-methylbutanoate is a useful research compound. Its molecular formula is C11H20O4 and its molecular weight is 216.27 g/mol. The purity is usually 95%.

4,5-dichloro-2-[2,6-dichloro-4-(trifluoromethyl)phenyl]pyridazin-3(2H)-one

In Stock

• CAS RN:
• 110386-48-6

• Formula:
• C11H3Cl4F3N2O

• InChI:
• InChI=1S/C11H3Cl4F3N2O/c12-5-1-4(11(16,17)18)2-6(13)9(5)20-10(21)8(15)7(14)3-19-20/h1-3H

• InChIKey:
• YHUPDMNQDDZRJO-UHFFFAOYSA-N

• 4,5-dichloro-2-[2,6-dichloro-4-(trifluoromethyl)phenyl]pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C11H3Cl4F3N2O and its molecular weight is 378 g/mol. The purity is usually 95%.

N1-(4-fluorophenethyl)-N2-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

In Stock

• CAS RN:
• 872986-48-6

• Formula:
• C21H23F2N3O5S

• InChI:
• InChI=1S/C21H23F2N3O5S/c22-16-4-2-15(3-5-16)10-11-24-20(27)21(28)25-14-19-26(12-1-13-31-19)32(29,30)18-8-6-17(23)7-9-18/h2-9,19H,1,10-14H2,(H,24,27)(H,25,28)

• InChIKey:
• RCABIRGJXXRJTL-UHFFFAOYSA-N

• N1-(4-fluorophenethyl)-N2-((3-((4-fluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C21H23F2N3O5S and its molecular weight is 467.49. The purity is usually 95%.

9-cyclohexyl-1,7-dimethyl-3-(naphthalen-1-ylmethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

Usually In Stock

• CAS RN:
• 877786-48-6

• Formula:
• C27H31N5O2

• InChI:
• InChI=1S/C27H31N5O2/c1-18-15-30(21-12-4-3-5-13-21)26-28-24-23(31(26)16-18)25(33)32(27(34)29(24)2)17-20-11-8-10-19-9-6-7-14-22(19)20/h6-11,14,18,21H,3-5,12-13,15-17H2,1-2H3

• InChIKey:
• FDYSDBVLLPIAFP-UHFFFAOYSA-N

• 9-cyclohexyl-1,7-dimethyl-3-(naphthalen-1-ylmethyl)-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C27H31N5O2 and its molecular weight is 457.578. The purity is usually 95%.

N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)acetamide

In Stock

• CAS RN:
• 893386-48-6

• Formula:
• C17H13ClF3N3O2S

• InChI:
• InChI=1S/C17H13ClF3N3O2S/c18-13-4-3-11(17(19,20)21)8-14(13)23-15(25)10-27-16-22-5-6-24(16)9-12-2-1-7-26-12/h1-8H,9-10H2,(H,23,25)

• InChIKey:
• UWKCCBHPHJHCDN-UHFFFAOYSA-N

• N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-(furan-2-ylmethyl)-1H-imidazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H13ClF3N3O2S and its molecular weight is 415.82. The purity is usually 95%.

2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(2-methyl-1-phenylpropan-2-yl)-2-oxoacetamide

In Stock

• CAS RN:
• 893986-48-6

• Formula:
• C26H31N3O3

• InChI:
• InChI=1S/C26H31N3O3/c1-5-28(6-2)23(30)18-29-17-21(20-14-10-11-15-22(20)29)24(31)25(32)27-26(3,4)16-19-12-8-7-9-13-19/h7-15,17H,5-6,16,18H2,1-4H3,(H,27,32)

• InChIKey:
• URNMRNDJTPVUFL-UHFFFAOYSA-N

• 2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-N-(2-methyl-1-phenylpropan-2-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C26H31N3O3 and its molecular weight is 433.552. The purity is usually 95%.

5-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-methoxyvalerophenone

In Stock

• CAS RN:
• 898786-48-6

• Formula:
• C18H26O4

• InChI:
• InChI=1S/C18H26O4/c1-18(2)12-21-17(22-13-18)11-7-5-9-15(19)14-8-4-6-10-16(14)20-3/h4,6,8,10,17H,5,7,9,11-13H2,1-3H3

• InChIKey:
• MQIZKIVTXZLYPT-UHFFFAOYSA-N

• 5-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-methoxyvalerophenone is a useful research compound. Its molecular formula is C18H26O4 and its molecular weight is 306.4 g/mol. The purity is usually 95%.

5-Methyl-2-(3-pyridinyl)-1,3-thiazol-4-ol

In Stock

• CAS RN:
• 131786-48-6

• Formula:
• C9H8N2OS

• InChI:
• InChI=1S/C9H8N2OS/c1-6-8(12)11-9(13-6)7-3-2-4-10-5-7/h2-5,12H,1H3

• InChIKey:
• XJTFUXZJRDKVKA-UHFFFAOYSA-N

• 5-Methyl-2-(3-pyridinyl)-1,3-thiazol-4-ol is a useful research compound. Its molecular formula is C9H8N2OS and its molecular weight is 192.24 g/mol. The purity is usually 95%.

1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride

Usually In Stock

• CAS RN:
• 1289386-48-6

• Formula:
• C12H17Cl3N2

• InChI:
• InChI=1S/C12H16Cl2N2.ClH/c1-9-7-16(6-5-15-9)8-10-11(13)3-2-4-12(10)14;/h2-4,9,15H,5-8H2,1H3;1H

• InChIKey:
• GVFOCPMWNBGUSA-UHFFFAOYSA-N

• 1-(2,6-Dichloro-benzyl)-3-methyl-piperazine hydrochloride is a useful research compound. Its molecular formula is C12H17Cl3N2 and its molecular weight is 295.6 g/mol. The purity is usually 95%.

N,N-bis(2-methylpropyl)piperidine-2-carboxamide

• CAS RN:
• 1218686-48-6

• Formula:
• C14H28N2O

• InChI:
• InChI=1S/C14H28N2O/c1-11(2)9-16(10-12(3)4)14(17)13-7-5-6-8-15-13/h11-13,15H,5-10H2,1-4H3

• InChIKey:
• XOMQTXVBZMYSNO-UHFFFAOYSA-N

• N,N-bis(2-methylpropyl)piperidine-2-carboxamide is a useful research compound. Its molecular formula is C14H28N2O and its molecular weight is 240.38 g/mol. The purity is usually 95%.

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)thiophene-3-carboxamide

In Stock

• CAS RN:
• 1797086-48-6

• Formula:
• C12H13N3O2S

• InChI:
• InChI=1S/C12H13N3O2S/c16-12(9-2-4-18-8-9)14-10-5-13-15(6-10)11-1-3-17-7-11/h2,4-6,8,11H,1,3,7H2,(H,14,16)

• InChIKey:
• YKNICUQSMBGDME-UHFFFAOYSA-N

• N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C12H13N3O2S and its molecular weight is 263.32. The purity is usually 95%.

2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide

Usually In Stock

• CAS RN:
• 2094386-48-6

• Formula:
• C14H20ClN3O2

• InChI:
• InChI=1S/C14H20ClN3O2/c15-13-9-11(4-5-16-13)14(20)17-10-12-3-1-2-6-18(12)7-8-19/h4-5,9,12,19H,1-3,6-8,10H2,(H,17,20)

• InChIKey:
• PIHXCHRWCCTUAB-UHFFFAOYSA-N

• 2-chloro-N-{[1-(2-hydroxyethyl)piperidin-2-yl]methyl}pyridine-4-carboxamide is a useful research compound. Its molecular formula is C14H20ClN3O2 and its molecular weight is 297.78. The purity is usually 95%.

4-Bromo-5-chloro-3-(fluoromethyl)-1-methylpyrazole

In Stock

• CAS RN:
• 2248286-48-6

• Formula:
• C5H5BrClFN2

• InChI:
• InChI=1S/C5H5BrClFN2/c1-10-5(7)4(6)3(2-8)9-10/h2H2,1H3

• InChIKey:
• ZIRYWDJMUMNCRO-UHFFFAOYSA-N

• 4-Bromo-5-chloro-3-(fluoromethyl)-1-methylpyrazole is a useful research compound. Its molecular formula is C5H5BrClFN2 and its molecular weight is 227.46. The purity is usually 95%.

Isopropyl-pyrrolidin-2-ylmethyl-amine

In Stock

• CAS RN:
• 1093686-48-6

• Formula:
• C8H18N2

• InChI:
• InChI=1S/C8H18N2/c1-7(2)10-6-8-4-3-5-9-8/h7-10H,3-6H2,1-2H3

• InChIKey:
• MPYMCBUDLMNOGT-UHFFFAOYSA-N

• Isopropyl-pyrrolidin-2-ylmethyl-amine is a useful research compound. Its molecular formula is C8H18N2 and its molecular weight is 142.24 g/mol. The purity is usually 95%.

N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide

In Stock

• CAS RN:
• 1234886-48-6

• Formula:
• C9H9N5O2

• InChI:
• InChI=1S/C9H9N5O2/c1-6-13-8(16-14-6)5-12-9(15)7-4-10-2-3-11-7/h2-4H,5H2,1H3,(H,12,15)

• InChIKey:
• HCBRUFWNTRPSEQ-UHFFFAOYSA-N

• N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)pyrazine-2-carboxamide is a useful research compound. Its molecular formula is C9H9N5O2 and its molecular weight is 219.204. The purity is usually 95%.

2-[[1-(4-Bromophenyl)sulfonylpiperidin-4-yl]methoxy]pyridine-4-carbonitrile

Usually In Stock

• CAS RN:
• 2379986-48-6

• Formula:
• C18H18BrN3O3S

• InChI:
• InChI=1S/C18H18BrN3O3S/c19-16-1-3-17(4-2-16)26(23,24)22-9-6-14(7-10-22)13-25-18-11-15(12-20)5-8-21-18/h1-5,8,11,14H,6-7,9-10,13H2

• InChIKey:
• LCCBZZVPJMWCBN-UHFFFAOYSA-N

• 2-[[1-(4-Bromophenyl)sulfonylpiperidin-4-yl]methoxy]pyridine-4-carbonitrile is a useful research compound. Its molecular formula is C18H18BrN3O3S and its molecular weight is 436.32. The purity is usually 95%.